1-[(4-butoxy-3-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(4-butoxy-3-methylphenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C17H19N3O3S/c1-3-4-11-23-17-10-9-14(12-13(17)2)24(21,22)20-16-8-6-5-7-15(16)18-19-20/h5-10,12H,3-4,11H2,1-2H3
• InChI Key: UHSMJZMEZGORSR-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)S(=O)(=O)N2C3=CC=CC=C3N=N2)C
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

1-[(4-butoxy-3-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as 'Butylated Triphenylamine' and is widely used in the synthesis of organic materials.

Mechanism of Action

The mechanism of action of 1-[(4-butoxy-3-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole in organic electronics is based on its ability to transport holes from the anode to the emitting layer of the device. This compound has a high hole mobility and is capable of efficiently transporting holes, resulting in improved device performance.
Biochemical and Physiological Effects:
There is limited research available on the biochemical and physiological effects of 1-[(4-butoxy-3-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole. However, studies have shown that this compound is relatively non-toxic and has low environmental impact.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-[(4-butoxy-3-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole in lab experiments is its high purity and stability. This compound is relatively easy to synthesize and has a long shelf life, making it an ideal material for research purposes. However, one of the limitations of this compound is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research on 1-[(4-butoxy-3-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole. One area of interest is in the development of new organic materials for use in electronic devices. Researchers are also exploring the use of this compound in other areas, such as catalysis and biological imaging.
Conclusion:
In conclusion, 1-[(4-butoxy-3-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole is a versatile compound with several potential applications in scientific research. Its high purity and stability make it an ideal material for lab experiments, and its ability to transport holes in organic electronics has significant implications for the development of new electronic devices. While there is still much to learn about this compound, its potential for future research is promising.

Synthesis Methods

The synthesis of 1-[(4-butoxy-3-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole can be achieved through several methods. One of the most common methods involves the reaction of 4-butoxy-3-methylphenylsulfonyl chloride with 1H-1,2,3-benzotriazole in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound.

Scientific Research Applications

1-[(4-butoxy-3-methylphenyl)sulfonyl]-1H-1,2,3-benzotriazole has been extensively studied for its potential applications in several areas of scientific research. One of the primary areas of research is in the field of organic electronics, where this compound is used as a hole-transport material in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).